1-(Pyrrolidin-1-yl)cyclohexanol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 1-pyrrolidin-1-ylcyclohexan-1-ol
• InChI: InChI=1S/C10H19NO/c12-10(6-2-1-3-7-10)11-8-4-5-9-11/h12H,1-9H2
• InChI Key: XSOSFENEXRJQHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(N2CCCC2)O

Description

1-(Pyrrolidin-1-yl)cyclohexanol is a chemical compound characterized by the presence of a pyrrolidine ring attached to a cyclohexanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Pyrrolidin-1-yl)cyclohexanol can be synthesized through several methods. One common approach involves the reaction of cyclohexanone with pyrrolidine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and isolation to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyrrolidin-1-yl)cyclohexanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The pyrrolidine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or alkylating agents can be employed under controlled conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce different alcohols.

Scientific Research Applications

1-(Pyrrolidin-1-yl)cyclohexanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological systems.

Medicine: Research may explore its potential therapeutic applications, including its effects on various biological pathways.

Industry: The compound can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(Pyrrolidin-1-yl)cyclohexanol involves its interaction with specific molecular targets and pathways. The pyrrolidine ring may interact with enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

1-(Pyrrolidin-1-yl)cyclohexanol can be compared with other similar compounds, such as:

1-(Pyrrolidin-1-yl)cyclohexene: This compound has a similar structure but differs in the presence of a double bond in the cyclohexene ring.

Pyrrolidine derivatives: Other pyrrolidine-containing compounds may have different substituents or functional groups, leading to variations in their chemical and biological properties.

Uniqueness: this compound is unique due to its specific combination of a pyrrolidine ring and a cyclohexanol moiety. This structural feature may confer distinct chemical reactivity and biological activity compared to other related compounds.

Conclusion

This compound is a versatile compound with significant potential in various fields of research and industry. Its unique structure and reactivity make it an interesting subject for further study and application.